Cas no 51971-64-3 (1,3-Isobenzofurandione,4,6-dichloro-)

• Product Name: 1,3-Isobenzofurandione,4,6-dichloro-
• CAS No: 51971-64-3
• MF: C₈H₂Cl₂O₃
• MW: 217.005680561066
• CID: 373345
• PubChem ID: 104034
• Update Time: 2025-04-19

1,3-Isobenzofurandione,4,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione,4,6-dichloro-
• 3,5-dichlorophthalic anhydride
• 4,6-dichloro-2-benzofuran-1,3-dione
• UH4UQC7QU2
• FT-0770214
• 1,3-Isobenzofurandione, 4,6-dichloro-
• SCHEMBL855916
• 51971-64-3
• UNII-UH4UQC7QU2
• HIOZXJLZFVEQCC-UHFFFAOYSA-N
• DTXSID6068694
• NS00032389
• 4,6-dichloroisobenzofuran-1,3-dione
• EINECS 257-565-3

• Inchi： 1S/C8H2Cl2O3/c9-3-1-4-6(5(10)2-3)8(12)13-7(4)11/h1-2H
• InChI Key： HIOZXJLZFVEQCC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C(=O)OC(C=21)=O)Cl

Computed Properties

• Exact Mass: 215.93816
• Monoisotopic Mass: 215.938099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 2.5

Experimental Properties

• Density: 1.715
• Boiling Point: 325.8°Cat760mmHg
• Flash Point: 152°C
• Refractive Index: 1.638
• PSA: 43.37